Cas no 1806955-22-5 (2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806955-22-5
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4875431
• Update Time: 2025-05-19

2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C9H9F2N3O/c1-15-7-4-14-6(3-13)5(2-12)8(7)9(10)11/h4,9H,3,13H2,1H3
• InChI Key： PJJJFOWUBWUFBA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.1
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine

2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine, identified by the CAS number 1806955-22-5, is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound is characterized by its unique structure, which incorporates multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's versatility and reactivity, making it a valuable building block in organic synthesis.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of various substituents. The aminomethyl group at position 2 introduces nucleophilic properties, while the cyano group at position 3 enhances the molecule's electron-withdrawing characteristics. The difluoromethyl group at position 4 adds fluorine functionality, which is known for its unique chemical reactivity and biological activity. Finally, the methoxy group at position 5 contributes electron-donating properties, balancing the overall electronic environment of the molecule.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials science. For instance, researchers have explored the potential of 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. The presence of fluorine atoms in the structure has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the introduction of substituents onto a pyridine ring using methods such as nucleophilic substitution, electrophilic substitution, or coupling reactions. The use of modern catalytic techniques and green chemistry principles has made the synthesis process more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Its ability to undergo further functionalization makes it an ideal candidate for designing drugs targeting specific biological pathways. For example, researchers have investigated its role in inhibiting enzymes involved in inflammation and cancer progression.

Moreover, the presence of multiple functional groups allows for diverse interactions with biological systems. The cyano group can act as a nitrile donor in hydrogen bonding interactions, while the aminomethyl group can participate in amide bond formation. These properties make the compound suitable for designing molecules with specific binding affinities to proteins or nucleic acids.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The fluorinated substituent can influence the molecule's optical properties, making it suitable for applications in optoelectronics.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and structural properties of this compound with high accuracy. Molecular modeling studies have provided insights into its conformational flexibility and reactivity under different conditions. These studies have been instrumental in guiding experimental work and optimizing synthetic routes.

In conclusion, 2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-5-methoxypyridine is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and properties of this compound, its role in advancing chemical science is expected to grow further.